5-fluoro-N-(2-furylmethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-fluoro-N-(furan-2-ylmethyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C12H12FNO4S/c1-17-11-5-4-9(13)7-12(11)19(15,16)14-8-10-3-2-6-18-10/h2-7,14H,8H2,1H3
• InChI Key: NFSAVYXDXBDHER-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCC2=CC=CO2
• Molecular Formula: C12H12FNO4S
• Molecular Weight: 285.29 g/mol

Description

5-fluoro-N-(2-furylmethyl)-2-methoxybenzenesulfonamide, commonly known as FFA, is a sulfonamide-based compound that has gained significant attention in scientific research due to its unique properties. FFA is synthesized through a multistep process and has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of FFA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, FFA has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. By inhibiting carbonic anhydrase, FFA may be able to disrupt the pH balance in cancer cells, leading to their death.
Biochemical and Physiological Effects:
FFA has been shown to have a variety of biochemical and physiological effects. In addition to its antiproliferative and anti-inflammatory properties, FFA has been shown to have antioxidant effects, which could make it useful for treating conditions related to oxidative stress. FFA has also been shown to have antimicrobial properties, making it a potential candidate for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

One advantage of using FFA in lab experiments is that it is relatively easy to synthesize, making it readily available for research purposes. Additionally, FFA has a low toxicity profile, which makes it safe to use in in vitro and in vivo experiments. However, one limitation of using FFA in lab experiments is that it is not very water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research on FFA. One area of interest is the development of FFA-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of FFA and how it interacts with different enzymes in the body. Finally, more research is needed to explore the potential applications of FFA in other fields, such as agriculture, where it could be used as a pesticide or herbicide.

Scientific Research Applications

FFA has been extensively studied for its potential applications in medicinal chemistry. Research has shown that FFA has antiproliferative effects on cancer cells, making it a promising candidate for cancer treatment. Additionally, FFA has been shown to have anti-inflammatory properties, which could make it useful for treating a variety of inflammatory conditions.